4-(phenylsulfonyl)-N-(tetrahydro-2-furanylmethyl)-2-(2-thienyl)-1,3-oxazol-5-amine

• IUPAC Name: 4-(benzenesulfonyl)-N-(oxolan-2-ylmethyl)-2-thiophen-2-yl-1,3-oxazol-5-amine
• InChI: InChI=1S/C18H18N2O4S2/c21-26(22,14-7-2-1-3-8-14)18-17(19-12-13-6-4-10-23-13)24-16(20-18)15-9-5-11-25-15/h1-3,5,7-9,11,13,19H,4,6,10,12H2
• InChI Key: UMXHULPOVLFJHP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC2=C(N=C(O2)C3=CC=CS3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C18H18N2O4S2
• Molecular Weight: 390.5 g/mol
• CAS No.: 627832-96-6

Description

4-(phenylsulfonyl)-N-(tetrahydro-2-furanylmethyl)-2-(2-thienyl)-1,3-oxazol-5-amine is a useful research compound. Its molecular formula is C18H18N2O4S2 and its molecular weight is 390.47. The purity is usually 95%.
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Scientific Research Applications

Formation and Characterization of Sulfonyl Compounds

The formation of sulfonyl aromatic alcohols through electrolysis of bisazo reactive dyes, including the identification of various sulfonyl compounds, demonstrates the versatility of sulfonyl groups in synthesizing diverse chemical structures. The research by Elizalde-González et al. (2012) on the electrolysis of Reactive Black 5 (RB5) highlighted the formation of several sulfonyl aromatic alcohols, underscoring the chemical reactivity and potential for creating complex molecules including sulfonyl-containing compounds like the one (Elizalde-González et al., 2012).

Biological Applications of Sulfonyl Compounds

Investigations into the biological activities of sulfonyl-containing compounds, such as the study by Ivachtchenko et al. (2010) on 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, highlight the potential of these molecules as selective serotonin 5-HT6 receptor antagonists. This research points to the therapeutic relevance of sulfonyl compounds in drug discovery, particularly in targeting neurological pathways (Ivachtchenko et al., 2010).

Cytotoxicity and Antimicrobial Properties

The synthesis and evaluation of new heterocyclic compounds with oxazole rings containing the 4-(phenylsulfonyl)phenyl moiety, as researched by Apostol et al. (2019), provide insight into the cytotoxic effects of these compounds. This research indicates the potential of sulfonyl-containing compounds in developing new therapeutic agents with specific cytotoxic profiles against various biological targets (Apostol et al., 2019).

Synthesis and Antimicrobial Activity

The study on the synthesis and antimicrobial activity of substituted tricyclic compounds by Mittal et al. (2011) showcases the antimicrobial potential of sulfonyl compounds. The research highlights the diverse biological activities that can be achieved through the strategic incorporation of sulfonyl groups into complex molecules (Mittal et al., 2011).